Cas no 61898-49-5 (Ethyl Bromoacetate-1,2-13C2)

• Product Name: Ethyl Bromoacetate-1,2-13C2
• CAS No: 61898-49-5
• MF: C₄H₇BrO₂
• MW: 168.986490488052
• CID: 500931
• PubChem ID: 10899093
• Update Time: 2025-04-19

Ethyl Bromoacetate-1,2-13C2 Chemical and Physical Properties

Names and Identifiers

• Acetic-1,2-13C2 acid,2-bromo-, ethyl ester
• Ethyl bromoacetate-(13-C)2
• ETHYL BROMOACETATE-1,2-13C2
• 13C2 -ethyl bromoacetate
• 283800_ALDRICH
• Acetic-13C2acid, bromo-, ethyl ester (9CI)
• AG-G-26372
• CTK8F9639
• ethyl [1,2-(13)C]-2-bromoacetate
• ethyl [1,2-(13)C2]-2-bromoacetate
• ethyl [1,2-13C2]-2-bromoacetate
• ethyl [1,2-13C2]-bromoacetate
• ethyl 13C2-bromoacetate
• ethyl bromo< 13C2> acetate
• Ethyl bromoacetate-1,2-13C
• Ethyl bromoacetate-13C2
• Ethyl[1,2-12C2]-bromoacetate
• I14-54221
• AKOS015915704
• DTXSID70447589
• ETHYL BROMOACETATE (1,2-13C2, 99%)
• Ethyl bromoacetate-13C2, 99 atom % 13C
• SCHEMBL1332372
• 61898-49-5
• Ethyl Bromoacetate-1,2-13C2

• Inchi： 1S/C4H7BrO2/c1-2-7-4(6)3-5/h2-3H2,1H3/i3+1,4+1
• InChI Key： PQJJJMRNHATNKG-CQDYUVAPSA-N
• SMILES： Br[13CH2][13C](=O)OCC

Computed Properties

• Exact Mass: 167.96965g/mol
• Monoisotopic Mass: 167.96965g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.524 g/mL at 25 °C
• Boiling Point: 159 °C(lit.)
• Flash Point: 118 °F
• Refractive Index: 1.453
• Solubility: Not available

Ethyl Bromoacetate-1,2-13C2 Security Information

• Hazardous Material transportation number：UN 1603 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 26/27/28
• Safety Instruction： 26-45-7/9
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• Risk Phrases：26/27/28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives